Cas no 1805584-63-7 (3-Bromo-2-cyano-6-formylbenzoic acid)

• Product Name: 3-Bromo-2-cyano-6-formylbenzoic acid
• CAS No: 1805584-63-7
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735427
• CID: 4785871
• Update Time: 2025-05-24

3-Bromo-2-cyano-6-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-formylbenzoic acid

• MDL： MFCD28735427
• Inchi： 1S/C9H4BrNO3/c10-7-2-1-5(4-12)8(9(13)14)6(7)3-11/h1-2,4H,(H,13,14)
• InChI Key： JVKVJYKNXFWJCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C=O)=C(C(=O)O)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Additional information on 3-Bromo-2-cyano-6-formylbenzoic acid

3-Bromo-2-cyano-6-formylbenzoic Acid: A Comprehensive Overview

The compound 3-Bromo-2-cyano-6-formylbenzoic acid (CAS No: 1805584-63-7) is a fascinating organic molecule with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as benzoic acid derivative, has garnered significant attention due to its unique structural properties and potential for further functionalization. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on its synthesis, characterization, and utility.

Structure and Synthesis: The molecular structure of 3-Bromo-2-cyano-6-formylbenzoic acid is characterized by a benzoic acid backbone with substituents at positions 2, 3, and 6. The presence of a bromine atom at position 3, a cyano group at position 2, and a formyl group at position 6 imparts unique electronic and steric properties to the molecule. These substituents not only influence the compound's reactivity but also play a crucial role in its solubility and stability under various conditions.

Recent studies have explored novel synthetic routes for this compound, leveraging advanced catalytic systems and green chemistry principles. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of 3-Bromo-2-cyano-6-formylbenzoic acid while minimizing environmental impact. Additionally, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times without compromising product quality.

Chemical Properties: The chemical properties of 3-Bromo-2-cyano-6-formylbenzoic acid are heavily influenced by its substituents. The cyano group at position 2 is known for its strong electron-withdrawing effect, which enhances the acidity of the benzoic acid moiety. This makes the compound particularly useful in applications requiring strong acidity or nucleophilic reactivity.

The formyl group at position 6 introduces additional functionality, enabling further chemical transformations such as alkylation or acylation. Recent research has highlighted the potential of this group in constructing bioactive molecules through tandem reactions or click chemistry approaches.

Applications in Pharmaceuticals: One of the most promising applications of 3-Bromo-2-cyano-6-formylbenzoic acid lies in drug discovery. Its structural versatility allows for the development of bioisosteres or prodrugs with improved pharmacokinetic profiles. For example, researchers have utilized this compound as a scaffold for designing inhibitors targeting key enzymes involved in cancer progression.

Preliminary in vitro studies have demonstrated significant inhibitory activity against several oncogenic pathways, suggesting its potential as an anticancer agent. Furthermore, ongoing clinical trials are investigating its efficacy in combination therapies aimed at overcoming drug resistance in chemotherapy.

Role in Agrochemicals: Beyond pharmaceuticals, 3-Bromo-2-cyano-6-formylbenzoic acid has found utility in agrochemical formulations. Its ability to modulate plant growth regulators has led to its incorporation into pesticides and herbicides with enhanced selectivity and reduced environmental toxicity.

Recent advancements in nanotechnology have enabled the encapsulation of this compound within biodegradable polymers, ensuring controlled release and prolonged efficacy in agricultural settings.

Materials Science Applications: In the realm of materials science, 3-Bromo-2-cyano-6-formylbenzoic acid serves as a versatile building block for constructing advanced materials such as conductive polymers and stimuli-responsive hydrogels.

Its formyl group facilitates cross-linking reactions essential for creating robust hydrogel networks capable of responding to external stimuli like temperature or pH changes. These materials hold immense potential in biomedical engineering applications such as drug delivery systems and tissue engineering scaffolds.

Environmental Considerations: As industries increasingly prioritize sustainability, understanding the environmental footprint of 3-Bromo-2-cyano-6-formylbenzoic acid becomes critical. Recent life cycle assessments (LCAs) have evaluated its production processes from raw material extraction to end-of-life disposal.

Findings suggest that adopting renewable feedstocks and implementing energy-efficient synthesis protocols can significantly reduce its carbon footprint while maintaining product quality standards.

In conclusion, 3-Bromo-2-cyano-6-formylbenzoic acid stands out as a multifaceted organic compound with vast potential across various scientific domains. Its unique structure lends itself to innovative applications ranging from drug discovery to sustainable materials development.

Ongoing research continues to uncover new facets of this compound's chemistry and utility, underscoring its importance as a valuable tool in modern chemical sciences.